Cas no 1240527-82-5 (2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide)

• Product Name: 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide
• CAS No: 1240527-82-5
• MF: C₅H₇N₅OS
• MW: 185.206978082657
• MDL: MFCD16622219
• CID: 5231407
• Update Time: 2025-11-01

2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide
• 1H-1,2,4-Triazole-1-acetamide, 3-(aminothioxomethyl)-

• MDL： MFCD16622219
• Inchi： 1S/C5H7N5OS/c6-3(11)1-10-2-8-5(9-10)4(7)12/h2H,1H2,(H2,6,11)(H2,7,12)
• InChI Key： WFHUWUIMSLHEGU-UHFFFAOYSA-N
• SMILES： S=C(C1N=CN(CC(N)=O)N=1)N

Computed Properties

• Exact Mass: 185.037
• Monoisotopic Mass: 185.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 132

Additional information on 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide

Comprehensive Overview of 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide (CAS No. 1240527-82-5): Properties, Applications, and Research Insights

In the realm of specialized heterocyclic compounds, 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide (CAS No. 1240527-82-5) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, featuring a 1,2,4-triazole core linked to a carbamothioyl group and an acetamide side chain, is pivotal in pharmaceutical and agrochemical research. Its CAS number 1240527-82-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The growing interest in sulfur-containing heterocycles like 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide aligns with trends in drug discovery and green chemistry. Recent studies highlight its potential as a bioactive scaffold, particularly in modulating enzyme activity or microbial growth. Researchers frequently search for "1,2,4-triazole derivatives uses" or "carbamothioyl compounds synthesis," reflecting the demand for innovative applications. The compound’s molecular stability and hydrogen-bonding capacity make it a candidate for crystal engineering and material science.

From a synthetic perspective, CAS 1240527-82-5 exemplifies advancements in click chemistry and multicomponent reactions. Its preparation often involves thionation of precursor amides or cyclization strategies, topics frequently queried in academic databases. Environmental scientists also explore its biodegradability profile, addressing concerns about sustainable chemical design. Notably, the compound’s acetamide moiety enhances solubility, a property highly sought after in formulation development.

In the context of AI-driven drug design, 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide has been flagged in virtual screening studies for its pharmacophore features. Queries like "triazole-based kinase inhibitors" or "thioamide biological activity" underscore its relevance in targeted therapy research. Regulatory databases, however, emphasize proper handling protocols to ensure safety during lab-scale experiments, though it remains non-classified under hazardous categories.

The compound’s spectral data (e.g., NMR, IR) is extensively documented, aiding in quality control for industrial applications. Patent analyses reveal its inclusion in crop protection formulations, responding to searches such as "triazole fungicide alternatives." As the scientific community shifts toward fragment-based drug discovery, the 1,2,4-triazole-thioamide hybrid structure offers a promising template for lead optimization.

In summary, 2-(3-carbamothioyl-1H-1,2,4-triazol-1-yl)acetamide (CAS No. 1240527-82-5) represents a convergence of medicinal chemistry and materials innovation. Its interdisciplinary appeal—spanning organic synthesis, computational modeling, and applied microbiology—positions it as a compound of enduring scientific value. Future research may unlock further utilities in nanotechnology or catalysis, solidifying its role in modern chemistry.